Cas no 64436-59-5 (2,2-Dimethyl-4'-fluoropropiophenone)

2,2-Dimethyl-4'-fluoropropiophenone structure
64436-59-5 structure
Product Name:2,2-Dimethyl-4'-fluoropropiophenone
CAS No:64436-59-5
MF:C11H13FO
MW:180.218726873398
MDL:MFCD01938606
CID:504039
PubChem ID:94612
Update Time:2025-04-19

2,2-Dimethyl-4'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(4-fluorophenyl)-2,2-dimethyl-
    • 1-(4-fluorophenyl)-2,2-dimethyl-1-Propanone
    • 2,2-Dimethyl-4'-fluoropropiophenone
    • 1-(4-Fluorophenyl)-2,2-dimethylpropan-1-one
    • SCHEMBL2625487
    • 2,2-Dimethyl-1-(4-fluorophenyl)-1-propanone
    • AKOS009337748
    • 1-(4-Fluoro-phenyl)-2,2-dimethyl-propan-1-one
    • 64436-59-5
    • DTXSID9073591
    • Z385412736
    • MFCD01938606
    • CS-0265411
    • EN300-98344
    • 1-Propanone, 2,2-dimethyl-1-(4-fluorophenyl)-
    • 1-Propanone, 1-(4-fluorophenyl)-2,2-dimethyl-
    • G90418
    • DB-323163
    • MDL: MFCD01938606
    • Inchi: 1S/C11H13FO/c1-11(2,3)10(13)8-4-6-9(12)7-5-8/h4-7H,1-3H3
    • InChI Key: NDBBINMFHIVBMW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C(C)(C)C)=O

Computed Properties

  • Exact Mass: 180.09509
  • Monoisotopic Mass: 180.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 1.031
  • Boiling Point: 240.2°C at 760 mmHg
  • Flash Point: 94.1°C
  • Refractive Index: 1.485
  • PSA: 17.07

2,2-Dimethyl-4'-fluoropropiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D465788-10mg
2,2-Dimethyl-4'-fluoropropiophenone
64436-59-5
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$ 50.00 2022-06-05
TRC
D465788-50mg
2,2-Dimethyl-4'-fluoropropiophenone
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$ 135.00 2022-06-05
TRC
D465788-100mg
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$ 210.00 2022-06-05
Fluorochem
203983-2g
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£847.00 2022-03-01
Fluorochem
203983-5g
2,2-Dimethyl-4'-fluoropropiophenone
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£1753.00 2022-03-01
Fluorochem
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£483.00 2022-03-01
Enamine
EN300-98344-0.05g
1-(4-fluorophenyl)-2,2-dimethylpropan-1-one
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$98.0 2025-02-19
Enamine
EN300-98344-0.1g
1-(4-fluorophenyl)-2,2-dimethylpropan-1-one
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$145.0 2025-02-19
Enamine
EN300-98344-0.25g
1-(4-fluorophenyl)-2,2-dimethylpropan-1-one
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$207.0 2025-02-19
Enamine
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